7-Methoxy-1H-pyrrolo[2,3-C]pyridine-3-carboxylic acid

• IUPAC Name: 7-methoxy-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-8-7-5(2-3-10-8)6(4-11-7)9(12)13/h2-4,11H,1H3,(H,12,13)
• InChI Key: FPAVTJNQFCYODW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC2=C1NC=C2C(=O)O
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID50696679
• Molecular Weight: 192.17 g/mol
• CAS RN: 1190317-17-9

Description

“7-Methoxy-1H-pyrrolo[2,3-C]pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 1190317-17-9. It has a molecular weight of 192.17. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H8N2O3/c1-14-8-7-5(2-3-10-8)6(4-11-7)9(12)13/h2-4,11H,1H3,(H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The compound’s molecular formula is C9H8N2O3.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

7-Methoxy-1H-pyrrolo[2,3-C]pyridine-3-carboxylic acid and its derivatives are versatile building blocks in medicinal chemistry. These compounds serve as bioisosteres of indoles or purines, highlighting their importance in the synthesis of novel pharmaceuticals. For instance, a novel rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids to derivatives of 1H-pyrrolo[2,3-b]pyridin has been developed, showcasing the utility of such structures in creating new compounds with potential medicinal applications (Croix et al., 2015).

Antimicrobial and Anti-HIV Activities

Derivatives of this compound have been synthesized and evaluated for their biological activities. A series of thalidomide derivatives synthesized from 3-methyl pyridine-2-carboxylic acid methyl ester demonstrated significant inhibitory activities against various cancer cells, without affecting normal human cells, indicating the potential for anticancer therapies (孙广龙 et al., 2014). Moreover, novel derivatives have been designed and synthesized to exhibit potent anti-HIV-1 activities, offering a new template for the development of anti-HIV drugs (Guan-Nan Liu et al., 2014).

Synthesis of Complex Heterocycles

The compound and its derivatives serve as key intermediates in the synthesis of complex heterocycles, essential for drug development and other applications. For example, the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives from 2-allylamino-5-methoxypyrrole-3-carbaldehydes through oxidation indicates the compound's role in generating fused heterocycles with potential pharmaceutical relevance (H. A. A. El-Nabi, 2004).

Mechanism of Action

Target of Action

The primary target of 7-Methoxy-1H-pyrrolo[2,3-C]pyridine-3-carboxylic acid is the fibroblast growth factor receptor (FGFR) family . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions .

Mode of Action

This compound interacts with its targets, the FGFRs, by inhibiting their activity . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound inhibits this process, thereby preventing the activation of downstream signaling .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those regulated by the FGF–FGFR axis . These pathways include those that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . By inhibiting FGFRs, this compound disrupts these pathways and their downstream effects .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell proliferation and induction of apoptosis . For example, it has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, storage temperature can affect the stability of the compound . .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.